Cas no 50694-84-3 (1-Chloro-2,4-diisocyanato-3-methylbenzene)

• Product Name: 1-Chloro-2,4-diisocyanato-3-methylbenzene
• CAS No: 50694-84-3
• Molecular Formula: C₉H₅N₂O₂Cl
• Molecular Weight: 208.601
• CID: 2829453
• PubChem ID: 14952483

1-Chloro-2,4-diisocyanato-3-methylbenzene Properties

Names and Identifiers

• 1-Chloro-2,4-diisocyanato-3-methylbenzene
• 50694-84-3
• SCHEMBL9063336
• DTXSID40565981

• InChIKey： XJBSZQGDAPVURO-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H5ClN2O2/c1-6-8(11-4-13)3-2-7(10)9(6)12-5-14/h2-3H,1H3

Computed Properties

• Exact Mass: 208.0039551g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 208.0039551g/mol
• Heavy Atom Count: 14
• Complexity: 295
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 58.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Toluene diisocyanates